2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C21H24N6O4S/c1-13-4-2-5-15(8-13)27-17(9-14-10-18(28)24-20(30)23-14)25-26-21(27)32-12-19(29)22-11-16-6-3-7-31-16/h2,4-5,8,10,16H,3,6-7,9,11-12H2,1H3,(H,22,29)(H2,23,24,28,30)
• InChI Key: BMQRRVKNOCOIJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C(=NN=C2SCC(=O)NCC3CCCO3)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C21H24N6O4S
• Molecular Weight: 456.5 g/mol

Description

2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C21H24N6O4S and its molecular weight is 456.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of novel compounds derived from similar chemical structures demonstrates a keen interest in developing new molecules with potential biological activities. One study focused on the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines as anti-inflammatory and analgesic agents, indicating the potential utility of similar compounds in medicinal chemistry (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial Effects

Another area of research involves the antimicrobial activities of related compounds. A study on the antimicrobial effects of novel thiazole derivatives against various pathogens demonstrated considerable antimicrobial potential, suggesting similar compounds could be utilized in developing new antimicrobial agents (Cankilic & Yurttaş, 2017).

Chemical Reactivity and Applications

Further research into the chemical reactivity and applications of related compounds has been conducted, with one study detailing the highly diastereoselective synthesis of trans-2,5-disubstituted tetrahydrofurans, which could have implications in the synthesis of complex molecules for pharmaceutical applications (Jalce et al., 2004).